Cas no 2137771-26-5 (4-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(tetrahydro-3-thienyl)methyl]-)

• Product Name: 4-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(tetrahydro-3-thienyl)methyl]-
• CAS No: 2137771-26-5
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 5279457
• Update Time: 2025-05-27

4-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(tetrahydro-3-thienyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(tetrahydro-3-thienyl)methyl]-

• Inchi： 1S/C10H12N2O3S/c13-9-4-7(10(14)15)11-8(12-9)3-6-1-2-16-5-6/h4,6H,1-3,5H2,(H,14,15)(H,11,12,13)
• InChI Key： CIQXDMJAVVCMIC-UHFFFAOYSA-N
• SMILES： C1(CC2CCSC2)NC(=O)C=C(C(O)=O)N=1

Additional information on 4-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(tetrahydro-3-thienyl)methyl]-

Research Brief on 4-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(tetrahydro-3-thienyl)methyl]- (CAS: 2137771-26-5)

In recent years, the compound 4-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(tetrahydro-3-thienyl)methyl]- (CAS: 2137771-26-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidine core and tetrahydrothiophene moiety, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. The unique structural features of this molecule contribute to its biological activity, making it a subject of ongoing investigation.

Recent studies have focused on the synthesis and optimization of 4-Pyrimidinecarboxylic acid derivatives to enhance their pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry highlighted the compound's role as a potent inhibitor of specific kinases involved in inflammatory pathways. The research demonstrated that modifications to the tetrahydrothienyl group could significantly improve binding affinity and selectivity, paving the way for the development of novel anti-inflammatory agents.

Another key area of research involves the compound's application in oncology. Preliminary data from in vitro and in vivo studies suggest that 4-Pyrimidinecarboxylic acid derivatives exhibit cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of DNA replication and induction of apoptosis, as reported in a recent study published in Bioorganic & Medicinal Chemistry Letters.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology tools. Researchers have utilized 4-Pyrimidinecarboxylic acid derivatives as probes to study enzyme-substrate interactions and signal transduction pathways. The compound's ability to selectively target specific proteins makes it a valuable asset in understanding complex biological processes.

Despite these advancements, challenges remain in the clinical translation of 4-Pyrimidinecarboxylic acid-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 4-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(tetrahydro-3-thienyl)methyl]- (CAS: 2137771-26-5) represents a versatile scaffold with broad applications in drug discovery and chemical biology. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic possibilities, positioning it as a key player in the future of medicinal chemistry.